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Compound of Interest

Compound Name: 2-Oxoindoline-7-carboxylic acid

Cat. No.: B1357598 Get Quote

An In-depth Technical Guide to 2-Oxoindoline-7-carboxylic acid

Abstract: This technical guide provides a comprehensive overview of 2-Oxoindoline-7-
carboxylic acid, a heterocyclic building block of significant interest in medicinal chemistry and

materials science. We will delve into its core identifiers, physicochemical properties, synthesis

strategies, and spectroscopic profile. Furthermore, this guide will explore its critical role as a

molecular scaffold in the development of pharmacologically active agents, supported by field-

proven insights and established experimental methodologies. This document is intended for

researchers, chemists, and professionals in drug development seeking a detailed

understanding of this valuable chemical entity.

Part 1: Core Identifiers and Physicochemical
Properties
2-Oxoindoline-7-carboxylic acid, also known as 7-carboxyoxindole, is a bifunctional organic

molecule featuring an oxindole core and a carboxylic acid substituent. This unique arrangement

makes it a versatile intermediate for further chemical elaboration. Its fundamental identifiers

and computed properties are summarized below.

Chemical Structure
The molecular structure consists of a bicyclic system where a benzene ring is fused to a five-

membered lactam (a cyclic amide) ring, with a carboxylic acid group attached at position 7 of

the aromatic ring.
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Caption: 2D structure of 2-Oxoindoline-7-carboxylic acid.

Data Summary Table
The key properties of 2-Oxoindoline-7-carboxylic acid are presented in the table below for

quick reference.

Identifier / Property Value Source

CAS Number 25369-43-1 [1][2][3]

Molecular Formula C₉H₇NO₃ [1]

Molecular Weight 177.16 g/mol [1][4]

Synonyms

OXO-INDOLINE-7-

CARBOXYLIC ACID, 7-

CARBOXYOXINDOLE, 2-Oxo-

7-indolinecarboxylic acid

[1][5]

Boiling Point
445°C at 760 mmHg

(Predicted)
[6]

Topological Polar Surface Area

(TPSA)
66.4 Å² [1]

LogP 0.8794 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 2 [1]

Rotatable Bonds 1 [1]

Part 2: Synthesis and Reactivity
The synthesis of oxindole derivatives is a well-established area of organic chemistry. While

multiple routes can be envisioned for 2-Oxoindoline-7-carboxylic acid, a common and

reliable strategy involves the hydrolysis of a corresponding nitrile precursor. This approach is

advantageous due to the relative stability of the nitrile group under various reaction conditions

and its clean conversion to a carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1357598?utm_src=pdf-body
https://www.benchchem.com/product/b1357598?utm_src=pdf-body
https://www.chemscene.com/product/25369-43-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1744828.htm
https://www.bldpharm.com/products/25369-43-1.html
https://www.chemscene.com/product/25369-43-1.html
https://www.chemscene.com/product/25369-43-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxoindoline-3-carboxylic-acid
https://www.chemscene.com/product/25369-43-1.html
https://www.molecularinfo.com/cas-no-database/25369-43-1/
https://www.myskinrecipes.com/shop/th/indole-derivatives/116197--2-oxoindoline-7-carboxylic-acid.html
https://www.chemscene.com/product/25369-43-1.html
https://www.chemscene.com/product/25369-43-1.html
https://www.chemscene.com/product/25369-43-1.html
https://www.chemscene.com/product/25369-43-1.html
https://www.chemscene.com/product/25369-43-1.html
https://www.benchchem.com/product/b1357598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A plausible synthetic pathway begins with 7-cyanoindoline. The hydrolysis of the nitrile

functional group to a carboxylic acid can be achieved under strong acidic or basic conditions

with heating. For instance, stirring 7-cyanoindoline in 50% aqueous sulfuric acid at elevated

temperatures (e.g., 110-120°C) effectively drives the reaction to completion, yielding the

desired indoline-7-carboxylic acid.[7] Subsequent oxidation at the C2 position would yield the

final product. Alternative modern synthetic methods for creating substituted oxindoles include

multicomponent reactions like the Passerini reaction, which can construct the core in a single

step from isatins, isocyanides, and carboxylic acids.[8]
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Synthetic Pathway

7-Cyanoindoline Precursor

Acid Hydrolysis
(e.g., H₂SO₄, H₂O, Heat)

Indoline-7-carboxylic acid

C2-Position Oxidation

2-Oxoindoline-7-carboxylic acid

2-Oxoindoline-7-carboxylic acid

Privileged Scaffold Key Synthetic Intermediate

Kinase Inhibitors
(Oncology)

CNS-Active Agents
(Neuroscience)

Antiviral Agents
(e.g., INSTIs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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